BE“GHE Foundational & Exploratory

Check Availability & Pricing

N,N-Dimethylpyridin-3-amine: A Technical Guide
to Safety and Handling

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: N,N-dimethylpyridin-3-amine

Cat. No.: B102484

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and is not a substitute for a formal
Safety Data Sheet (SDS) from a certified supplier. N,N-dimethylpyridin-3-amine is a
hazardous chemical, and all handling should be performed by trained professionals in a
controlled laboratory setting with appropriate safety measures in place.

Chemical Identification and Physical Properties

N,N-dimethylpyridin-3-amine is a substituted pyridine derivative. While detailed experimental
data for this specific isomer is limited, the following table summarizes available information.
Users should verify these properties with supplier-specific documentation.
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Property Value Source

Chemical Name N,N-dimethylpyridin-3-amine PubChem[1]

3-(Dimethylamino)pyridine,
Synonyms ) o ) ECHEMI[2]
N,N-Dimethyl-3-pyridinamine

CAS Number 18437-57-5 Synblock[3]
Molecular Formula C7H10N2 Synblock[3]
Molecular Weight 122.17 g/mol Synblock[3]
Boiling Point 194.9 °C at 760 mmHg Synblock[3]
72-76 °C at 2 mmHg SynQuest Laboratories[4]

Appearance Not spec.ified (Ifkely a liquid or ]

low-melting solid)
Solubility Not specified -

Hazard Identification and Classification

N,N-dimethylpyridin-3-amine is classified as a hazardous substance. The following GHS
classifications have been aggregated from various sources. It is crucial to consult the supplier-
specific SDS for the most accurate and up-to-date hazard information.

Hazard Classification GHS Hazard Statement
Acute Toxicity, Oral H302: Harmful if swallowed
Acute Toxicity, Dermal H312: Harmful in contact with skin

) ] o H314: Causes severe skin burns and eye
Skin Corrosion/Irritation

damage
Serious Eye Damage/Irritation H318: Causes serious eye damage
Acute Toxicity, Inhalation H332: Harmful if inhaled

Specific Target Organ Toxicity (Single Exposure)  H335: May cause respiratory irritation
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Source: PubChem[1], SynQuest Laboratories[4]
Signal Word: Danger([1]

Hazard Pictograms:

corrosive skull and crossbones

Toxicological Information

Specific quantitative toxicological data, such as LD50 or LC50 values for N,N-dimethylpyridin-
3-amine, are not readily available in the public domain. Given its GHS classification, it should
be treated as a substance with significant acute toxicity, corrosive properties, and the potential
to cause respiratory irritation.

Handling and Storage

Due to the hazardous nature of N,N-dimethylpyridin-3-amine, stringent safety protocols must
be followed. The following are general best practices for handling aminopyridines and other
hazardous chemicals.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[5]
o Skin Protection:

o Wear chemical-resistant gloves (e.g., nitrile, double-gloving is recommended).[6] Gloves
must be inspected before use and disposed of properly after handling.[5]

o Wear a lab coat, fully buttoned, and full-length pants.[6]
o Ensure no skin is exposed.[6]

o Respiratory Protection: All work should be conducted in a certified chemical fume hood.[6][7]
If there is a risk of exceeding exposure limits, a NIOSH-approved respirator should be used.

[6]
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Safe Handling Procedures

e Avoid all personal contact, including inhalation and contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.[3]

Wash hands thoroughly after handling, even if gloves were worn.[7]

Use in a well-ventilated area, preferably a chemical fume hood.[6][8]

Keep containers tightly closed when not in use.

Avoid the formation of dust and aerosols.[6]

Storage

e Store in a cool, dry, and well-ventilated area.

o Keep containers tightly sealed.[3]

o Store away from incompatible materials such as strong oxidizing agents and acids.[6]
e The storage area should be secured and accessible only to authorized personnel.

First Aid Measures

In case of exposure, seek immediate medical attention and provide the attending physician
with the safety data sheet.

 Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[9]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.[9]

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, including
under the eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[9]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately.[9]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as
described in Section 4.1. Ensure adequate ventilation.[9]

o Environmental Precautions: Prevent the chemical from entering drains or waterways.[9]

o Containment and Cleanup: For small spills, absorb with an inert material (e.g., vermiculite,
sand) and place in a suitable, labeled container for disposal. Avoid generating dust.[9]

Disposal Considerations

Dispose of N,N-dimethylpyridin-3-amine and any contaminated materials as hazardous
waste in accordance with local, state, and federal regulations. Do not dispose of it in the sewer
system.

Visualized Workflows and Hazard Relationships

General Handling Workflow for Hazardous Pyridine
Derivatives
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Caption: General laboratory workflow for handling hazardous pyridine derivatives.
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Logical Relationship of Hazards for N,N-dimethylpyridin-
3-amine

N,N-dimethylpyridin-3-amine
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Caption: Relationship between exposure routes and health effects of N,N-dimethylpyridin-3-
amine.

This document was generated based on publicly available data and is intended for
informational purposes only. Always refer to the manufacturer's Safety Data Sheet for complete
and accurate information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b102484?utm_src=pdf-body
https://www.benchchem.com/product/b102484?utm_src=pdf-body
https://www.benchchem.com/product/b102484?utm_src=pdf-body-img
https://www.benchchem.com/product/b102484?utm_src=pdf-body
https://www.benchchem.com/product/b102484?utm_src=pdf-body
https://www.benchchem.com/product/b102484?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. 3-Pyridinamine, N,N-dimethyl- | C7H10N2 | CID 123378 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. echemi.com [echemi.com]
3. CAS 18437-57-5 | N,N-Dimethylpyridin-3-amine - Synblock [synblock.com]

4. CAS 18437-57-5 | 3H32-1-73 | MDL MFCDO00234349 | 3-(Dimethylamino)pyridine |
SynQuest Laboratories [synquestlabs.com]

5. cdhfinechemical.com [cdhfinechemical.com]
6. ehs.washington.edu [ehs.washington.edu]
7. research.uga.edu [research.uga.edu]

8. jubilantingrevia.com [jubilantingrevia.com]
9. fishersci.com [fishersci.com]

To cite this document: BenchChem. [N,N-Dimethylpyridin-3-amine: A Technical Guide to
Safety and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102484#n-n-dimethylpyridin-3-amine-safety-
handling-and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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